Adefovir Dipivoxil
Adefovir Dipivoxil
Adefovir Dipivoxil is a dipivoxil formulation of adefovir, a nucleoside reverse transcriptase inhibitor analog of adenosine with activity against hepatitis B virus (HBV), herpes virus, and human immunodeficiency virus (HIV).
Adefovir dipivoxil, also known as hepsera or bis-pom pmea, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adefovir dipivoxil is a drug which is used for the treatment of chronic hepatitis b in adults with evidence of active viral replication and either evidence of persistent elevations in serum aminotransferases (alt or ast) or histologically active disease. Adefovir dipivoxil is considered to be a practically insoluble (in water) and relatively neutral molecule. Adefovir dipivoxil has been detected in multiple biofluids, such as urine and blood. Within the cell, adefovir dipivoxil is primarily located in the cytoplasm and membrane (predicted from logP). In humans, adefovir dipivoxil is involved in the adefovir dipivoxil metabolism pathway and the adefovir dipivoxil action pathway.
Adefovir dipivoxil, previously called bis-POM PMEA, with trade names Preveon and Hepsera, is an orally-administered acyclic nucleotide analog reverse transcriptase inhibitor (ntRTI) used for treatment of hepatitis B. It is ineffective against HIV-1. Adefovir dipivoxil is the diester prodrug of adefovir.
Adefovir dipivoxil, also known as hepsera or bis-pom pmea, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adefovir dipivoxil is a drug which is used for the treatment of chronic hepatitis b in adults with evidence of active viral replication and either evidence of persistent elevations in serum aminotransferases (alt or ast) or histologically active disease. Adefovir dipivoxil is considered to be a practically insoluble (in water) and relatively neutral molecule. Adefovir dipivoxil has been detected in multiple biofluids, such as urine and blood. Within the cell, adefovir dipivoxil is primarily located in the cytoplasm and membrane (predicted from logP). In humans, adefovir dipivoxil is involved in the adefovir dipivoxil metabolism pathway and the adefovir dipivoxil action pathway.
Adefovir dipivoxil, previously called bis-POM PMEA, with trade names Preveon and Hepsera, is an orally-administered acyclic nucleotide analog reverse transcriptase inhibitor (ntRTI) used for treatment of hepatitis B. It is ineffective against HIV-1. Adefovir dipivoxil is the diester prodrug of adefovir.
Brand Name:
Vulcanchem
CAS No.:
142340-99-6
VCID:
VC0549357
InChI:
InChI=1S/C20H32N5O8P/c1-19(2,3)17(26)30-11-32-34(28,33-12-31-18(27)20(4,5)6)13-29-8-7-25-10-24-14-15(21)22-9-23-16(14)25/h9-10H,7-8,11-13H2,1-6H3,(H2,21,22,23)
SMILES:
CC(C)(C)C(=O)OCOP(=O)(COCCN1C=NC2=C(N=CN=C21)N)OCOC(=O)C(C)(C)C
Molecular Formula:
C20H32N5O8P
Molecular Weight:
501.5 g/mol
Adefovir Dipivoxil
CAS No.: 142340-99-6
Peptides
VCID: VC0549357
Molecular Formula: C20H32N5O8P
Molecular Weight: 501.5 g/mol
Purity: >98%
CAS No. | 142340-99-6 |
---|---|
Product Name | Adefovir Dipivoxil |
Molecular Formula | C20H32N5O8P |
Molecular Weight | 501.5 g/mol |
IUPAC Name | [2-(6-aminopurin-9-yl)ethoxymethyl-(2,2-dimethylpropanoyloxymethoxy)phosphoryl]oxymethyl 2,2-dimethylpropanoate |
Standard InChI | InChI=1S/C20H32N5O8P/c1-19(2,3)17(26)30-11-32-34(28,33-12-31-18(27)20(4,5)6)13-29-8-7-25-10-24-14-15(21)22-9-23-16(14)25/h9-10H,7-8,11-13H2,1-6H3,(H2,21,22,23) |
Standard InChIKey | WOZSCQDILHKSGG-UHFFFAOYSA-N |
SMILES | CC(C)(C)C(=O)OCOP(=O)(COCCN1C=NC2=C(N=CN=C21)N)OCOC(=O)C(C)(C)C |
Canonical SMILES | CC(C)(C)C(=O)OCOP(=O)(COCCN1C=NC2=C(N=CN=C21)N)OCOC(=O)C(C)(C)C |
Appearance | Solid powder |
Boiling Point | 641.0±65.0 °C at 760 mmHg |
Melting Point | 98-102ºC |
Physical Description | Solid |
Description | Adefovir Dipivoxil is a dipivoxil formulation of adefovir, a nucleoside reverse transcriptase inhibitor analog of adenosine with activity against hepatitis B virus (HBV), herpes virus, and human immunodeficiency virus (HIV). Adefovir dipivoxil, also known as hepsera or bis-pom pmea, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adefovir dipivoxil is a drug which is used for the treatment of chronic hepatitis b in adults with evidence of active viral replication and either evidence of persistent elevations in serum aminotransferases (alt or ast) or histologically active disease. Adefovir dipivoxil is considered to be a practically insoluble (in water) and relatively neutral molecule. Adefovir dipivoxil has been detected in multiple biofluids, such as urine and blood. Within the cell, adefovir dipivoxil is primarily located in the cytoplasm and membrane (predicted from logP). In humans, adefovir dipivoxil is involved in the adefovir dipivoxil metabolism pathway and the adefovir dipivoxil action pathway. Adefovir dipivoxil, previously called bis-POM PMEA, with trade names Preveon and Hepsera, is an orally-administered acyclic nucleotide analog reverse transcriptase inhibitor (ntRTI) used for treatment of hepatitis B. It is ineffective against HIV-1. Adefovir dipivoxil is the diester prodrug of adefovir. |
Purity | >98% |
Sequence | no |
Shelf Life | >2 years if stored properly |
Solubility | 19 mg/mL at pH 2.0 and 0.4 mg/mL at pH 7.2. 6.33e-01 g/L |
Source | Synthetic |
Synonyms | 9-(2-((-bis((pivaloyloxy)methoxy)phosphinyl)methoxy)ethyl)adenine adefovir depivoxil adefovir dipivoxil GS 840 GS-0840 Hepsera Preveon |
PubChem Compound | 60871 |
Last Modified | Nov 11 2021 |
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